Cas no 77727-17-4 (Rigin H-Gly-Gln-Pro-Arg-OH)

Rigin H-Gly-Gln-Pro-Arg-OH is a synthetic tetrapeptide featuring the sequence Gly-Gln-Pro-Arg, with an N-terminal histidine (H) modification. This peptide is designed for research applications, particularly in studying enzymatic processes, cell signaling, and peptide-protein interactions. Its sequence includes key residues such as arginine (Arg), known for its role in molecular recognition, and proline (Pro), which influences structural stability. The N-terminal histidine may enhance solubility or metal-binding properties. The product is typically supplied in high purity (>95%) for precise experimental use. Its well-defined structure makes it suitable for mechanistic studies in biochemistry and molecular biology, offering researchers a reliable tool for probing biological pathways.

Rigin H-Gly-Gln-Pro-Arg-OH structure

Product Name:Rigin H-Gly-Gln-Pro-Arg-OH

CAS No:77727-17-4

MF:C₁₈H₃₂N₈O₆

MW:456.496683120728

CID:567467

Update Time:2026-04-29

Rigin H-Gly-Gln-Pro-Arg-OH Chemical and Physical Properties

Names and Identifiers

- L-Arginine,glycyl-L-glutaminyl-L-prolyl-
- (2S)-2-[[(2S)-1-[(2S)-5-amino-2-[(2-aminoacetyl)amino]-5-oxopentanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid
- Rigin
- 249: PN: WO0069900 SEQID: 1553unclaimed sequence
- L-Arginine,N2-[1-(N2-glycyl-L-glutaminyl)-L-prolyl]-
- Rigin H-Gly-Gln-Pro-Arg-OH
- Inchi： InChI=1S/C18H32N8O6/c19-9-14(28)24-10(5-6-13(20)27)16(30)26-8-2-4-12(26)15(29)25-11(17(31)32)3-1-7-23-18(21)22/h10-12H,1-9,19H2,(H2,20,27)(H,24,28)(H,25,29)(H,31,32)(H4,21,22,23)/t10-,11-,12-/m0/s1
- InChI Key： UEJYSALTSUZXFV-SRVKXCTJSA-N
- SMILES： O=C(O)[C@@H](NC([C@@H]1CCCN1C([C@@H](NC(CN)=O)CCC(N)=O)=O)=O)CCCNC(N)=N

Computed Properties

Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 32
Rotatable Bond Count: 17

Experimental Properties

Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Dissolution (87 g/l) (25 º C),

Rigin H-Gly-Gln-Pro-Arg-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	R225510-5mg	Rigin H-Gly-Gln-Pro-Arg-OH	77727-17-4		5mg	$ 420.00	2022-06-03
TRC	R225510-10mg	Rigin H-Gly-Gln-Pro-Arg-OH	77727-17-4		10mg	$ 700.00	2022-06-03
TRC	R225510-25mg	Rigin H-Gly-Gln-Pro-Arg-OH	77727-17-4		25mg	$ 1395.00	2022-06-03
LKT Labs	R3224-5 mg	Rigin	77727-17-4	≥95%	5mg	$89.20	2023-07-10
LKT Labs	R3224-10 mg	Rigin	77727-17-4	≥95%	10mg	$151.30	2023-07-10
LKT Labs	R3224-25 mg	Rigin	77727-17-4	≥95%	25mg	$267.20	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-499393-5mg	Rigin,	77727-17-4		5mg	￥970.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-499393-5 mg	Rigin,	77727-17-4		5mg	￥970.00	2023-07-11
A2B Chem LLC	AE04918-5mg	L-Arginine,glycyl-L-glutaminyl-L-prolyl-	77727-17-4	≥95%	5mg	$191.00	2024-04-19
A2B Chem LLC	AE04918-10mg	L-Arginine,glycyl-L-glutaminyl-L-prolyl-	77727-17-4	≥95%	10mg	$267.00	2024-04-19